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Compound of Interest

Compound Name: Pomarose

Cat. No.: B12675126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pomarose is a synthetic, high-impact odorant, patented by Givaudan, valued for its potent

fruity-rose aroma with nuances of apple, plum, and raisin. Chemically classified as a double-

unsaturated ketone, its official IUPAC name is (2E,5Z)-5,6,7-trimethylocta-2,5-dien-4-one. This

technical guide provides a comprehensive overview of the chemical structure, properties, and

synthesis of Pomarose, tailored for a scientific audience. While Pomarose is primarily utilized

in the fragrance industry, this paper aims to consolidate its known chemical data to support

further research and potential applications.

Chemical Structure and Properties
The olfactory character of Pomarose is almost entirely attributed to the (2E,5Z)-stereoisomer.

In the presence of trace amounts of acid, particularly when stored in glass containers, the

(2E,5Z) and (2E,5E) isomers can equilibrate.

Table 1: Chemical and Physical Properties of Pomarose
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Property Value Reference(s)

IUPAC Name
(2E,5Z)-5,6,7-trimethylocta-

2,5-dien-4-one
[1]

CAS Number 357650-26-1

Molecular Formula C₁₁H₁₈O [1]

Molecular Weight 166.26 g/mol [1]

Appearance
Colorless to pale yellow liquid

(estimated)

Boiling Point 236.2 °C (at 760 mm Hg)

Density 0.855 g/cm³

Vapor Pressure
0.048 mmHg at 25 °C

(estimated)

Flash Point 89.4 °C (193 °F) (estimated)

Solubility
Soluble in alcohol; Insoluble in

water

Odor Threshold 0.5 ng/L in air

Synthesis
The synthesis of Pomarose was a result of structural curiosity during the investigation of an

unknown trace component with a damascone-like odor in a complex reaction mixture. The

developed synthesis involves a two-step process.

Experimental Protocol: Synthesis of Pomarose
The synthesis of Pomarose proceeds via a Boron trifluoride-catalyzed addition followed by a

Grignard reaction.

Step 1: Boron trifluoride-catalyzed addition of methyl isopropyl ketone to 1-ethoxyprop-1-yne.

Reactants: Methyl isopropyl ketone, 1-ethoxyprop-1-yne
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Catalyst: Boron trifluoride (BF₃)

Product: Ethyl 2,3,4-trimethylpent-2-enoate

Detailed experimental conditions, including solvent, temperature, and reaction time, are

proprietary and not publicly available.

Step 2: Grignard reaction with propen-1-ylmagnesium bromide.

Reactant: Ethyl 2,3,4-trimethylpent-2-enoate

Reagent: Propen-1-ylmagnesium bromide

Key Process: In situ enolization

Final Product: (2E,5Z)-5,6,7-trimethylocta-2,5-dien-4-one (Pomarose)

Specifics of the Grignard reaction conditions and the work-up procedure to isolate the final

product are not detailed in publicly accessible literature.

Synthesis Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12675126?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12675126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

